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This document provides detailed application notes and protocols from recent British Machine
Vision Conference (BMVC) papers, focusing on the innovative uses of computer vision in
healthcare. It is designed to offer researchers, scientists, and drug development professionals
a comprehensive overview of cutting-edge methodologies, quantitative data, and experimental
workflows.

Application Note 1: Enhancing Medical Image
Diagnosis with Vision Transformers

Source Paper: Leveraging Inductive Bias in VIT for Medical Image Diagnosis (BMVC 2024)

Application: This research enhances the diagnostic accuracy of Vision Transformer (ViT)
models for medical imaging tasks, such as skin lesion classification and bone fracture
detection, by incorporating inductive biases typically found in Convolutional Neural Networks
(CNNs). This approach improves both global and local context representation of lesions in
medical images, leading to more reliable automated diagnosis.[1][2]

Quantitative Data Summary

The following table summarizes the performance of the proposed method against other state-
of-the-art models on various medical imaging datasets. The metrics reported are key indicators
of model performance in classification and segmentation tasks.
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Accuracy
Dataset Task Model (%) AUC (%) DSC (%)
(V]
Skin Lesion VIiT
HAM10000 o ) 85.2 91.5 -
Classification  (Baseline)
Proposed
Method (VIiT
88.9 94.2 -
+ SWA + DA
+ CBAM)
Bone
VIiT
MURA Fracture ) 82.1 88.7 -
] (Baseline)
Detection
Proposed
Method (ViT
85.6 91.3 -
+ SWA + DA
+ CBAM)
Skin Lesion ViT
ISIC 2018 . _ - - 84.5
Segmentation  (Baseline)
Proposed
Method (ViT
- - 87.9
+ SWA + DA
+ CBAM)
CvC- Pol VIiT
o P _ , - - 89.1
ClinicDB Segmentation  (Baseline)
Proposed
Method (VIiT
- - 92.3
+ SWA + DA
+ CBAM)

SWA: Shift Window Attention, DA: Deformable Attention, CBAM: Convolutional Block Attention
Module, AUC: Area Under the Curve, DSC: Dice Similarity Coefficient.

Experimental Protocol
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The core of the methodology involves augmenting a standard Vision Transformer (ViT)
backbone with three key modules to introduce locality inductive biases.

¢ Model Architecture:

o Backbone: A standard Vision Transformer (ViT) is used as the base architecture for feature
extraction from input medical images.

o Shift Window Attention (SWA): This module is integrated to enable the model to learn from
different, non-overlapping windowed regions of the image, enhancing the capture of local
features.

o Deformable Attention (DA): This allows the attention mechanism to focus on more relevant
regions of the image by dynamically adjusting the sampling locations, which is particularly
useful for irregularly shaped lesions.

o Convolutional Block Attention Module (CBAM): CBAM is added to refine the feature maps
by sequentially applying channel and spatial attention, further emphasizing informative
local details.

e Training Procedure:

o Datasets: The model was trained and evaluated on four publicly available medical imaging
datasets: HAM10000 (skin lesions), MURA (musculoskeletal radiographs), ISIC 2018 (skin
lesion segmentation), and CVC-ClinicDB (colonoscopy polyp segmentation).[2]

o Preprocessing: Images were resized to a uniform dimension (e.g., 224x224 pixels) and
normalized. Data augmentation techniques such as random cropping, flipping, and
rotation were applied to increase the diversity of the training data and prevent overfitting.

o Optimization: The model was trained using the Adam optimizer with a learning rate of 1e-4
and a weight decay of 1e-5. A cosine annealing scheduler was used to adjust the learning
rate during training.

o Loss Function: For classification tasks, the cross-entropy loss was used. For segmentation
tasks, a combination of Dice loss and binary cross-entropy loss was employed.
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o Evaluation:

o The model's performance was evaluated using standard metrics for classification
(Accuracy, AUC) and segmentation (Dice Similarity Coefficient).

o Qualitative evaluation was performed using Grad-CAM++ to visualize the regions of the
image the network focused on for its predictions, ensuring the model was attending to
relevant pathological areas.[2]
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Caption: Workflow for the enhanced Vision Transformer model.

Application Note 2: Unified Self-Supervision for
Medical Vision-Language Pre-training

Source Paper: Uni-Mlip: Unified Self-supervision for Medical Vision Language Pre-training
(BMVC 2024)

Application: This work introduces a unified self-supervision framework, Uni-Mlip, to enhance
medical vision-language pre-training. This is particularly valuable in the medical domain where
obtaining large-scale, annotated multimodal data (images and corresponding text reports) is
challenging and expensive. The framework improves performance on downstream tasks like
Image-text retrieval, medical image classification, and visual question answering (VQA).[3][4]

Quantitative Data Summary

The following tables showcase the performance of Uni-Mlip compared to other state-of-the-art
methods on various medical vision-language tasks.

Medical Image-Text Retrieval (ROCO Dataset)

Model R@1 (Image-to-Text) R@1 (Text-to-Image)
Baseline 68.2 52.1
State-of-the-Art 72.5 55.8
Uni-Mlip 75.1 58.3

Medical Image Classification (ChestX-ray1l4 Dataset)
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Model Average AUC
Baseline 80.5
State-of-the-Art 82.1
Uni-Mlip 83.7

Medical Visual Question Answering (VQA-RAD Dataset)

Model Overall Accuracy
Baseline 65.4
State-of-the-Art 68.9
Uni-Mlip 71.2

Experimental Protocol

The Uni-Mlip framework integrates self-supervision at both the data and feature levels across

different modalities.

o Framework Components:

o Cross-modality Self-supervision: This involves aligning image and text embeddings at both

the input and feature levels using an Image-Text Contrastive (ITC) loss.

o Uni-modal Self-supervision: A tailored Image-to-Image Contrastive (121) loss is introduced

for medical images to handle their unique characteristics, such as intensity variations.

o Fused-modality Self-supervision: Masked Language Modeling (MLM) is used to improve
the text representation by predicting masked words in the medical reports.

 Training Protocol:

o Pre-training Data: The model is pre-trained on a large dataset of medical images and their

associated reports (e.g., MIMIC-CXR).
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o Architecture: The framework utilizes a dual-encoder architecture, with one encoder for
images (e.g., a ViT) and another for text (e.g., a BERT-based model).

o Optimization: The total training loss is a combination of the ITC, 121, and MLM losses. The
model is trained using the AdamW optimizer.

e Downstream Task Fine-tuning:

[¢]

After pre-training, the model is fine-tuned on specific downstream tasks.

[e]

Image-Text Retrieval: The pre-trained encoders are used to compute similarity scores
between images and texts.

[e]

Image Classification: A classification head is added on top of the image encoder.

o

Visual Question Answering: A multimodal fusion module and an answer generation head
are added.

Logical Relationship Diagram
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Uni-Mlip Framework

Cross-modality (ITC) Pre-trained Model

Medical Reports
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Caption: Logical relationships in the Uni-Mlip framework.
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Application Note 3: Privacy-Preserving Medical
Image Analysis

Source Paper: Privacy Preserving for Medical Image Analysis via Non-Linear Deformation
Proxy (BMVC 2021)

Application: This research proposes a client-server system for analyzing multi-centric medical
images while preserving patient privacy. This is crucial for collaborations between institutions
and for utilizing cloud-based Al services without exposing sensitive patient data. The method
involves deforming the image on the client-side before sending it to a server for analysis.[5][6]

Quantitative Data Summary

The table below shows the segmentation performance (Dice Similarity Coefficient) of the
proposed privacy-preserving method compared to a non-private baseline and its resilience to
identity recovery attacks.

Re-
Proposed . .
. ] identification
Non-Private Privacy-
Dataset Task Attack

Baseline (DSC) Preserving
Method (DSC)

Success Rate

(%)
Brain MRI
PPMI ) 0.912 0.905 <1
Segmentation
Brain Tumor
BraTS 2021 ] 0.887 0.879 <1
Segmentation

PPMI: Parkinson's Progression Markers Initiative, BraTS: Brain Tumor Segmentation
Challenge.

Experimental Protocol

The system consists of three main components trained end-to-end in an adversarial manner.

e System Architecture:

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b3029348?utm_src=pdf-body
https://www.bmvc2021-virtualconference.com/conference/papers/paper_0691.html
https://www.bmvc2021-virtualconference.com/assets/papers/0691.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Client-Side (Flow-field Generator): A neural network on the client's machine generates a
pseudo-random, reversible non-linear deformation field based on a private key. This field
is applied to the original medical image to create a "proxy" image.

o Server-Side (Segmentation Network): A standard segmentation network (e.g., U-Net) on
the server processes the deformed proxy image and returns the deformed segmentation
map.

o Client-Side (Reversion): The client uses the private key and the inverse of the deformation
field to revert the received segmentation map back to the original image space.

o Adversarial Component (Siamese Discriminator): During training, a Siamese discriminator
is used to try to re-identify the patient from the deformed image. The flow-field generator is
trained to "fool" this discriminator, thus learning to generate deformations that effectively
obscure patient identity.[6]

e Training and Deployment Workflow:

o Training: All three components are trained simultaneously. The flow-field generator and
segmentation network are trained to maximize segmentation accuracy, while the generator
also adversarially trains against the discriminator to minimize re-identification.

o Deployment: After training, the flow-field generator is deployed on the client's device, and
the segmentation network is deployed on the server. The discriminator is only used during
the training phase.

o Evaluation:

o Segmentation Accuracy: The Dice Similarity Coefficient is used to measure the overlap
between the predicted segmentation and the ground truth.

o Privacy Preservation: The success rate of a re-identification attack is measured to quantify
how well patient identity is preserved.

Experimental Workflow Diagram
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Caption: Client-server workflow for privacy-preserving analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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